Cas no 1804592-14-0 (5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine)
5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H10F3N3O/c1-4-2-5(13)7(14-6(4)3-12)15-8(9,10)11/h2H,3,12-13H2,1H3
- InChI Key: VBXQRHSFPRHMJB-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C=C(C)C(CN)=N1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- XLogP3: 0.9
- Topological Polar Surface Area: 74.2
5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002887-500mg |
5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine |
1804592-14-0 | 97% | 500mg |
$989.80 | 2022-04-02 | |
| Alichem | A022002887-1g |
5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine |
1804592-14-0 | 97% | 1g |
$1,713.60 | 2022-04-02 |
5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine
Introduction to 5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804592-14-0)
5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804592-14-0, features a pyridine core substituted with multiple functional groups, including an amino group, an aminomethyl group, a methyl group, and a trifluoromethoxy group. These structural features make it a versatile scaffold for the development of novel bioactive molecules.
The pyridine ring is a fundamental structural motif in many pharmacologically active agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 5-amino group at the 5-position of the pyridine ring enhances its reactivity and potential for further derivatization, while the 2-(aminomethyl) substituent introduces a secondary amine functionality that can participate in hydrogen bonding and other non-covalent interactions. The 3-methyl group at the 3-position provides steric bulk and influences the overall conformation of the molecule, whereas the 6-(trifluoromethoxy) group introduces fluorine atoms that can modulate metabolic stability and binding affinity.
Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their enhanced bioavailability, metabolic stability, and binding properties. The trifluoromethoxy group in 5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine is particularly noteworthy, as it has been shown to improve the pharmacokinetic profile of several small-molecule drugs. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, antiviral agents, and anticancer drugs, where they play a crucial role in optimizing drug-target interactions.
The aminomethyl group at the 2-position of the pyridine ring offers additional opportunities for chemical modification. This functionality can be used to link other pharmacophores or to form covalent bonds with biological targets. In particular, aminomethyl-substituted pyridines have been explored as intermediates in the synthesis of peptidomimetics and protein-protein interaction inhibitors. These derivatives often exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts.
One of the most compelling aspects of 5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine is its potential as a building block for drug discovery. The combination of multiple reactive sites on the pyridine core allows for diverse chemical transformations, enabling researchers to generate libraries of structurally diverse compounds for high-throughput screening. This approach has been successfully applied in recent years to identify novel therapeutic agents targeting various diseases.
In recent years, computational methods have been increasingly employed to accelerate the discovery process. Molecular modeling techniques, such as docking studies and virtual screening, have been used to predict how different analogs of 5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine may interact with biological targets. These methods have proven particularly valuable in identifying lead compounds with high affinity and selectivity for specific enzymes or receptors.
The synthesis of 5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful control over reaction conditions to avoid unwanted side products. However, recent advances in synthetic methodology have made it possible to construct complex heterocyclic frameworks with high efficiency and precision. For example, transition-metal-catalyzed cross-coupling reactions have been used to introduce new substituents onto the pyridine ring while maintaining regioselectivity.
Another area of interest is the exploration of 5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine in medicinal chemistry beyond traditional small-molecule drug development. The compound has shown promise as a precursor for biologically active peptides and nucleoside analogs. By leveraging its structural flexibility, researchers have been able to design molecules that mimic natural biomolecules while offering improved pharmacological properties.
The role of fluorinated pyridines in modern drug design cannot be overstated. The ability of these compounds to modulate drug efficacy and safety has led to their widespread use in clinical development. For example, fluoro-pyridines have been incorporated into antiviral drugs where they enhance viral protease inhibition by improving binding affinity. Similarly, in anticancer therapies, these substituents have been shown to improve drug accumulation within tumor tissues by increasing lipophilicity.
In conclusion,5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804592-14-0) represents a valuable scaffold for pharmaceutical research due to its unique structural features and versatility as a synthetic intermediate. Its potential applications in drug discovery span across multiple therapeutic areas, making it an attractive candidate for further exploration by medicinal chemists and biologists alike.
1804592-14-0 (5-Amino-2-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)